Cas no 190774-49-3 ((but-3-yn-1-yloxy)(chloro)methanone)

• Product Name: (but-3-yn-1-yloxy)(chloro)methanone
• CAS No: 190774-49-3
• MF: C₅H₅ClO₂
• MW: 132.54500079155
• MDL: MFCD01863589
• CID: 115850
• PubChem ID: 4066094
• Update Time: 2025-11-02

(but-3-yn-1-yloxy)(chloro)methanone Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid,3-butyn-1-yl ester
• 3-BUTYN-1-YL CHLOROFORMATE
• but-3-ynyl carbonochloridate
• 3-butynyl chloroformate
• 4-butynyl chloroformate
• but-3-yn-1-yl chloroformate
• but-3-ynyl chloroformate
• but-3-ynyl-1-oxycarbonyl chloride
• 3-BUTYN-1-YL CHLOROFORMATE 98
• BUT-3-YN-1-YLCARBONOCHLORIDATE
• EN300-200046
• Carbonochloridic acid, 3-butyn-1-yl ester
• SCHEMBL1128347
• DTXSID80398957
• BUT-3-YN-1-YL CARBONOCHLORIDATE
• (BUT-3-YN-1-YLOXY)(CHLORO)METHANONE
• 190774-49-3
• 3-Butyn-1-yl chloroformate, 98%
• (but-3-yn-1-yloxy)(chloro)methanone

• MDL： MFCD01863589
• Inchi： 1S/C5H5ClO2/c1-2-3-4-8-5(6)7/h1H,3-4H2
• InChI Key： SFGWUXNQJVLABT-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCC#C

Computed Properties

• Exact Mass: 131.99800
• Monoisotopic Mass: 131.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.166 g/mL at 25 °C(lit.)
• Boiling Point: 149 °C(lit.)
• Flash Point: 135 °F
• Refractive Index: n20/D 1.443(lit.)
• PSA: 26.30000
• LogP: 1.38510
• Vapor Pressure: 1.78 psi ( 20 °C)
• Solubility: Not determined

(but-3-yn-1-yloxy)(chloro)methanone Security Information

• Hazardous Material transportation number：UN 3390 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives

Additional information on (but-3-yn-1-yloxy)(chloro)methanone

Comprehensive Guide to (But-3-yn-1-yloxy)(chloro)methanone (CAS No. 190774-49-3): Properties, Applications, and Market Insights

(But-3-yn-1-yloxy)(chloro)methanone (CAS No. 190774-49-3) is a specialized organic compound with significant applications in synthetic chemistry and material science. This compound, characterized by its unique molecular structure, has garnered attention for its versatility in various industrial and research applications. In this article, we delve into its chemical properties, synthesis methods, and potential uses, while also exploring the latest trends and user queries related to this compound.

The molecular formula of (but-3-yn-1-yloxy)(chloro)methanone is C5H5ClO2, and it features a chloro and alkynyl functional group, making it a valuable intermediate in organic synthesis. Researchers often search for "CAS 190774-49-3 applications" or "synthesis of (but-3-yn-1-yloxy)(chloro)methanone," highlighting the growing interest in its utility. Its ability to participate in click chemistry reactions, a hot topic in modern chemistry, further enhances its relevance in drug discovery and polymer science.

One of the most frequently asked questions about 190774-49-3 is its role in pharmaceutical intermediates. The compound's reactive sites allow for the construction of complex molecular architectures, which are crucial in developing new therapeutics. Additionally, its use in material science, particularly in the creation of advanced polymers, aligns with the current focus on sustainable and high-performance materials. Searches like "but-3-yn-1-yloxy derivatives" or "chloro methanone uses" reflect this trend.

From a market perspective, the demand for (but-3-yn-1-yloxy)(chloro)methanone is steadily increasing, driven by its applications in research and development and industrial processes. Suppliers and manufacturers often highlight its purity and stability, which are critical for laboratory and large-scale use. Keywords such as "buy CAS 190774-49-3" or "high-purity (but-3-yn-1-yloxy)(chloro)methanone" are commonly searched, indicating a robust market presence.

In conclusion, (but-3-yn-1-yloxy)(chloro)methanone (CAS No. 190774-49-3) is a compound of significant scientific and industrial interest. Its unique chemical properties and broad applicability make it a subject of ongoing research and commercial activity. By understanding its synthesis, applications, and market dynamics, stakeholders can better leverage its potential in various fields. Whether you're a researcher, manufacturer, or enthusiast, staying informed about this compound is essential in today's rapidly evolving chemical landscape.